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Compound of Interest

Compound Name: 4'-Methylacetophenone-d3

Cat. No.: B100842 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of 4'-
Methylacetophenone-d3, a deuterated analog of 4'-Methylacetophenone. While the

deuteration does not significantly alter the chemical's primary hazards, adherence to strict

safety protocols is crucial.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). 4'-Methylacetophenone is classified as

harmful if swallowed and causes skin irritation.[1][2] It is also a combustible liquid.[3]

Required Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves, such as nitrile rubber. Inspect gloves for any signs

of degradation before use.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to prevent eye contact.[4]

Lab Coat: A flame-retardant lab coat should be worn to protect against skin contact and

contamination of personal clothing.
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Respiratory Protection: All handling of 4'-Methylacetophenone-d3 should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation

of vapors.[4]

Quantitative Data for 4'-Methylacetophenone
The following table summarizes key quantitative data for 4'-Methylacetophenone, which serves

as a reference for its deuterated form.

Property Value

Molecular Formula C₉H₇D₃O

Molecular Weight 137.20 g/mol

Flash Point 92 °C (197.6 °F)[5]

Boiling Point 226 °C (438.8 °F) at 760 mmHg[5]

Melting Point -19 °C (-2.2 °F)[5]

Density 1.005 g/cm³ at 20 °C[6]

Oral LD50 (Rat) 1400 mg/kg[6]

Water Solubility 0.37 g/L at 20 °C (Insoluble)[5][6]

Step-by-Step Disposal Procedure
The disposal of 4'-Methylacetophenone-d3 must be carried out in accordance with local,

regional, and national hazardous waste regulations.[6] This combustible material may be

burned in a chemical incinerator equipped with an afterburner and scrubber.[4] Always offer

surplus and non-recyclable solutions to a licensed disposal company.[4]

1. Waste Collection:

Collect waste 4'-Methylacetophenone-d3 in its original container or a suitable, clearly
labeled, and tightly sealed waste container.
Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.
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2. Container Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name ("4'-
Methylacetophenone-d3"), and any associated hazard symbols (e.g., harmful, irritant).

3. Storage of Waste:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous waste.[5][7]
Keep the container away from sources of ignition, heat, sparks, and open flames.[3][5][7]
Ensure the storage area is incompatible with strong oxidizing agents, strong bases, and
strong reducing agents.[5]

4. Spill Management:

In the event of a spill, immediately evacuate non-essential personnel from the area.[8]
Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite, sand, or earth.[3][4]
Collect the absorbed material using non-sparking tools and place it into a suitable, labeled
container for disposal.[8]
Prevent the spilled material from entering drains or waterways.[4]
Clean the affected area thoroughly.

5. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal
contractor.
Provide the contractor with a copy of the Safety Data Sheet (SDS) for 4'-
Methylacetophenone.
Dispose of empty containers as unused product, as they may retain product residue.[4]

Experimental Protocol Workflow
All experiments involving 4'-Methylacetophenone-d3 should be meticulously planned with

safety as the primary consideration. The following diagram illustrates a general workflow for

handling this chemical in a laboratory setting.
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Caption: A generalized workflow for experiments involving hazardous chemicals.
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First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately:

Ingestion: If swallowed, call a POISON CENTER or doctor immediately.[6] Rinse mouth with

water.[6] Do not induce vomiting.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water.[5] If skin irritation occurs, seek medical attention.[1][2][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[5] Remove contact lenses if present and easy to do.[5] Continue rinsing and

seek medical attention if irritation persists.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if symptoms occur.[3]

By adhering to these detailed procedures, laboratory professionals can ensure the safe

handling and proper disposal of 4'-Methylacetophenone-d3, minimizing risks to themselves

and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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